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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696 Get Quote

In-Depth Technical Guide: 3-Amino-2-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 3-
Amino-2-iodophenol, alongside generalized experimental protocols relevant to its synthesis

and analysis. Due to the limited specific literature on this particular isomer, this guide draws

upon established methodologies for related aminophenol and halophenol compounds to

provide a robust framework for researchers.

Core Molecular Data
The fundamental molecular properties of 3-Amino-2-iodophenol are summarized below.

Property Value

Molecular Formula C6H6INO

Molecular Weight 235.02 g/mol [1]

Canonical SMILES C1=CC(=C(C(=C1)O)I)N[1]

CAS Number 99968-82-8[1]

Chemical and Biological Significance
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3-Amino-2-iodophenol is a substituted aromatic compound belonging to the aminophenol

class. The presence of an amino group, a hydroxyl group, and an iodine atom on the benzene

ring imparts a unique combination of chemical properties that make it a potentially valuable

intermediate in organic synthesis.

The aminophenol scaffold is a key structural motif in many pharmaceutical compounds and

dyes. The amino and hydroxyl groups can be readily modified, allowing for the construction of

more complex molecules. The iodine atom is a particularly useful functional group in modern

synthetic chemistry, as it can participate in a variety of cross-coupling reactions (e.g., Suzuki,

Heck, Sonogashira) to form new carbon-carbon or carbon-heteroatom bonds. This makes 3-
Amino-2-iodophenol a potential building block for the synthesis of novel pharmaceutical

candidates and functional materials.

While specific biological activities for 3-Amino-2-iodophenol are not extensively documented,

the broader class of o-aminophenol derivatives has been investigated for a range of

bioactivities, including antioxidant, antibacterial, and cytotoxic effects. The specific substitution

pattern of 3-Amino-2-iodophenol could modulate these activities, making it a target for further

investigation in drug discovery programs.

Generalized Experimental Protocols
The following sections outline generalized experimental methodologies for the synthesis and

analysis of substituted aminophenols like 3-Amino-2-iodophenol. These protocols are based

on standard organic chemistry techniques and analytical methods for related compounds.

Synthesis Workflow: A Generalized Approach
The synthesis of a substituted aminophenol often involves a multi-step process, typically

starting from a more readily available substituted benzene derivative. A plausible synthetic

route could involve the introduction of the amino, hydroxyl, and iodo groups in a strategic

sequence. Below is a conceptual workflow.
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Caption: Generalized synthetic workflow for a substituted aminophenol.

Methodology:

Nitration: Introduction of a nitro group onto the aromatic ring of a suitable starting material

(e.g., a substituted phenol or aniline) using a nitrating agent such as a mixture of nitric acid

and sulfuric acid.
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Iodination: Introduction of an iodine atom onto the aromatic ring. This can be achieved

through various methods, such as electrophilic iodination using iodine and an oxidizing

agent.

Reduction of the Nitro Group: The nitro group is reduced to an amino group. Common

reducing agents for this transformation include tin(II) chloride, sodium dithionite, or catalytic

hydrogenation.

Purification: The crude product is purified using standard techniques such as column

chromatography on silica gel, recrystallization, or distillation to yield the pure 3-Amino-2-
iodophenol.

Analytical Workflow for Characterization
The identity and purity of the synthesized 3-Amino-2-iodophenol would be confirmed using a

combination of spectroscopic and chromatographic techniques.

Analysis

Synthesized Product

HPLC Analysis
(Purity Assessment)

NMR Spectroscopy
(Structural Elucidation)

Mass Spectrometry
(Molecular Weight Confirmation)

FTIR Spectroscopy
(Functional Group Analysis)

Data Confirmation & Reporting
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Caption: Standard analytical workflow for compound characterization.

Methodologies:
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High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the

compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of water

and acetonitrile with a small amount of trifluoroacetic acid) would be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for elucidating the molecular structure. The chemical shifts, coupling constants, and

integration of the signals would confirm the positions of the substituents on the aromatic ring.

Mass Spectrometry (MS): Provides information about the molecular weight of the compound,

confirming the molecular formula.

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the characteristic functional

groups present in the molecule, such as the O-H and N-H stretches of the phenol and amino

groups, respectively, and the aromatic C-H and C=C vibrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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